8-{4-[3-(2-methoxy-1-methylethyl)-3H-imidazo[4,5-b]pyridin-2-yl]butanoyl}-1-oxa-8-azaspiro[4.5]decane
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Overview
Description
- "8-{4-[3-(2-methoxy-1-methylethyl)-3H-imidazo[4,5-b]pyridin-2-yl]butanoyl}-1-oxa-8-azaspiro[4.5]decane" belongs to a class of compounds known for their complex molecular structures and potential biological activities. These compounds often involve spirocyclic and azaspiro structures, making them of interest in chemical and pharmaceutical research.
Synthesis Analysis
- Synthesis of related compounds often involves stereoselective synthesis methods and cyclization reactions. For instance, Żesławska et al. (2017) discuss the crystal structures of enantiomers obtained by stereoselective synthesis of a related compound, highlighting the importance of crystallography in understanding these molecules (Żesławska, Jakubowska, & Nitek, 2017).
Molecular Structure Analysis
- The molecular structure of similar compounds has been extensively studied using methods like X-ray diffraction. For example, the work of Manjunath et al. (2011) on a related compound, using X-ray diffraction, illustrates the structural aspects of these molecules, including ring conformations and intramolecular hydrogen bonds (Manjunath et al., 2011).
Chemical Reactions and Properties
- Compounds in this category can undergo various chemical reactions including oxidative cyclization and Smiles-type rearrangement, as discussed by Qian et al. (2015) and Chimichi et al. (1984), respectively (Qian et al., 2015); (Chimichi, Nesi, & Neri, 1984).
Physical Properties Analysis
- The physical properties of such compounds can be characterized through crystallographic studies, as detailed by Guseinov et al. (2006), who investigated the structure of a related molecule using X-ray crystallography (Guseinov et al., 2006).
Chemical Properties Analysis
- The chemical properties of these compounds, including their reactivity and potential for forming different types of bonds, can be inferred from studies like that of Ogurtsov and Rakitin (2020), which discuss the synthesis of related compounds and their potential for producing biologically active substances (Ogurtsov & Rakitin, 2020).
properties
IUPAC Name |
4-[3-(1-methoxypropan-2-yl)imidazo[4,5-b]pyridin-2-yl]-1-(1-oxa-8-azaspiro[4.5]decan-8-yl)butan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H32N4O3/c1-17(16-28-2)26-19(24-18-6-4-12-23-21(18)26)7-3-8-20(27)25-13-10-22(11-14-25)9-5-15-29-22/h4,6,12,17H,3,5,7-11,13-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NABVHDPLBNNTLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COC)N1C(=NC2=C1N=CC=C2)CCCC(=O)N3CCC4(CCCO4)CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H32N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-{4-[3-(2-methoxy-1-methylethyl)-3H-imidazo[4,5-b]pyridin-2-yl]butanoyl}-1-oxa-8-azaspiro[4.5]decane |
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